Cas no 898779-50-5 (1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• CAS No: 898779-50-5
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• MDL: MFCD03843842
• CID: 1948112
• PubChem ID: 24726456
• Update Time: 2025-04-21

1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-BROMO-3-(3,4-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
• 1-(4-bromo-3-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• LogP
• 1-(4-bromo-3-fluorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 898779-50-5
• MFCD03843842
• DTXSID20644849
• AKOS016022256
• 1-(4-Bromo-3-fluorophenyl)-3-(3,4-dimethylphenyl)-1-propanone

• MDL： MFCD03843842
• Inchi： 1S/C17H16BrFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-15(18)16(19)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： MHRHFHIVTSBGLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 334.03686Da
• Monoisotopic Mass: 334.03686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų